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Abstract

This document provides a comprehensive guide for the preparation of stock solutions of SNAP
94847, a potent and selective melanin-concentrating hormone receptor 1 (MCHR1) antagonist.
[1][2][3][4] Accurate preparation of stock solutions is critical for ensuring the reliability and
reproducibility of experimental results. This guide details the chemical properties of SNAP
94847, provides protocols for dissolution in various solvents, and offers recommendations for
storage to maintain compound integrity.

Introduction

SNAP 94847 is a non-peptide antagonist of the melanin-concentrating hormone receptor 1
(MCHR1) with high affinity and selectivity.[1][2][3][4] It is a valuable tool for studying the
physiological roles of the MCH system, including the regulation of energy balance, mood, and
cognition.[5] The hydrochloride salt of SNAP 94847 is often used in research due to its
improved solubility and stability.[4] This document outlines the necessary steps to prepare
stock solutions of SNAP 94847 for both in vitro and in vivo applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of SNAP 94847 is essential for
accurate stock solution preparation. The compound is available as a free base and as a
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hydrochloride salt. It is important to note the specific form being used, as the molecular weight
will differ, affecting calculations.

Property SNAP 94847 (Free Base) SNAP 94847 Hydrochloride
Molecular Formula C29H32F2N20:2 C29H32F2N202.HCI

Molecular Weight 478.58 g/mol [3] 515.03 g/mol [1]

Appearance Solid[6] Solid

Purity >98%]7] >98% (HPLC)[1]

Desiccate at room temperature Desiccate at room temperature

Storage
or -20°C[6] or -20°C[1]

Solubility Data

SNAP 94847 exhibits varying solubility depending on the solvent. For most applications,
Dimethyl Sulfoxide (DMSO) and ethanol are the recommended solvents for preparing high-
concentration stock solutions.
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Maximum Maximum
Concentration Concentration
Solvent Notes
(SNAP 94847 Free (SNAP 94847
Base) Hydrochloride)
Ultrasonic assistance
51.5 mg/mL (100 mM)  may be required for
DMSO 25 mg/mL[6][7] i )
[1] complete dissolution.
[2]
51.5 mg/mL (100 mM)
Ethanol 10 mg/mL[6][7] o
The hydrochloride salt
has slightly improved
Water Insoluble < 0.1 mg/mL[2] N
aqueous solubility but
is still very low.
PBS (pH 7.2) Insoluble[7]
DMF Insoluble[7]

Experimental Protocols
Materials and Equipment

SNAP 94847 (or SNAP 94847 hydrochloride)

Anhydrous Dimethyl Sulfoxide (DMSO) or 100% Ethanol

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Inert gas (e.g., argon or nitrogen) (recommended)[6]
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Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SNAP 94847
hydrochloride. Adjust calculations accordingly if using the free base form.

Workflow for Stock Solution Preparation

Preparation

Weigh SNAP 94847 HCI

ransfer

Add appropriate volume of DMSO

ix

Vortex to dissolve
(Use sonication if needed)

Dispense

Storage

Aliquot into sterile vials

reserve

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a SNAP 94847 stock solution.
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Procedure:

e Calculate the required mass:

o To prepare 1 mL of a 10 mM stock solution of SNAP 94847 hydrochloride (MW: 515.03
g/mol), the required mass is:

= Mass (g) =10 mmol/L * 1 L/2000 mL * 1 mL * 515.03 g/mol = 0.00515 g = 5.15 mg

e Weigh the compound:

o Carefully weigh out 5.15 mg of SNAP 94847 hydrochloride using a calibrated analytical
balance. To minimize static, use an anti-static weigh boat or dish.

¢ Dissolution:

o

Transfer the weighed compound to a sterile vial.

[¢]

Add 1 mL of anhydrous DMSO to the vial.

[¢]

Vortex the solution thoroughly until the compound is completely dissolved. If necessary,
brief sonication in a water bath can aid dissolution.[2]

[e]

For long-term stability, it is recommended to purge the vial with an inert gas before sealing.

[6]
e Storage:

o For frequent use, the stock solution can be stored at -20°C for up to one month.[2] For
long-term storage, it is recommended to aliquot the stock solution into smaller, single-use
volumes and store at -80°C for up to six months.[2] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions

For cell-based assays, the high concentration of DMSO in the stock solution may be toxic to
cells. Therefore, it is crucial to dilute the stock solution to a final working concentration where
the DMSO percentage is typically less than 0.1%.
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Signaling Pathway Inhibition Workflow

Experimental Setup
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Caption: Inhibition of the MCHRL1 signaling pathway by SNAP 94847.
Procedure for preparing a 10 uM working solution:

» Perform a serial dilution of the 10 mM stock solution in the appropriate cell culture medium.
For example, to make a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution (e.g., add 1 pL of the 10 mM stock to 999 pL of culture medium).

» Mix the working solution thoroughly by gentle pipetting or vortexing.

» Add the working solution to your cell culture to achieve the desired final concentration.

Safety Precautions

SNAP 94847 is for research use only and not for human or veterinary use.[3][6]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.[6]
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By following these guidelines, researchers can confidently prepare SNAP 94847 stock
solutions, ensuring the accuracy and reproducibility of their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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